Cas no 17396-35-9 (1,1-Dioxo-tetrahydro-thiopyran-4-one)

• Product Name: 1,1-Dioxo-tetrahydro-thiopyran-4-one
• CAS No: 17396-35-9
• MF: C₅H₈O₃S
• MW: 148.180220603943
• MDL: MFCD00460698
• CID: 50749
• PubChem ID: 253661322
• Update Time: 2025-06-08

1,1-Dioxo-tetrahydro-thiopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Tetrahydrothiopyranone 1,1-dioxide
• Tetrahydrothiopyran-4-one S,S-dioxide
• Tetrahydrothiopyran-4-one 1,1-Dioxide
• 1,1-dioxo-Tetrahydro -Thiopyran-4-one
• 1,1-DIOXO-TETRAHYDRO-1LAMBDA*6*-THIOPYRAN-4-ONE
• Tetrahydro-4H-thiopyran-4-one 1,1-dioxide
• Tetrahydrothiopyran-4-one
• 4-Oxothiane 1,1-Dioxide
• 1,1-dioxothian-4-one
• 1,1-dioxo-4-thianone
• 1,1-diketothian-4-one
• 4-Thiacyclohexanone dioxide
• tetrahydro-1λ6-thiopyran-1,1,4-trione
• 1,1-Dioxo-tetrahydro-2H-thiopyran-4-one
• 1,1-Dioxo-tetrahydro-thiopyran-4-one
• Dihydro-2H-thiopyran-4(3H)-one 1,1-dioxide
• 4-Thiacyclohexanone dioxide
• 4H-Thiopyran-4-one, tetrahydro-, 1,1-dioxide
• 1??-thiane-1,1,4-trione
• XFMQGQAAHOGFQS-UHFFFAOYSA-N
• 4-Tetrahydrothiopyranone1,1-Dioxide
• BAS 01062707
• NSC95668
• PubChem18746
• 1,1-dioxo-thian-4-o
• 1,1-dioxo-thian-4-one
• tetrahydro-1lambda6-thiopyran-1,1,4-trione
• dihydro-2H-thiopyran-4 (3H)-one 1,1-dioxide
• tetrahydro-4-thiopyrone S,S-dioxide
• 1lambda6-thiane-1,1,4-trione
• SY031873
• AKOS000189516
• DTXSID60294266
• Tetrahydro-4H-thiopyran-4-one 1,1-dioxide #
• EN300-42287
• SCHEMBL190281
• MFCD00460698
• 2,3,5,6-tetrahydro-4H-thiopyran-4-one 1,1-dioxide
• HMS1677B08
• BB 0262812
• 1,1-Dioxotetrahydro-2H-thiopyran-4-one
• F8889-7317
• NSC-95668
• FT-0649185
• T3320
• UNII-NXW8WJT927
• Tetrahydro-4H-Thiopyran-4-One-1,1-Dioxide
• AM20090038
• CHEMBL3120858
• 1lambda~6~-Thiane-1,1,4-trione
• AC-22439
• 1,1-Dioxo-tetrahydrothiopyran-4-one
• Tetrahydro-1,4-thiapyron-1,1-dioxid
• GS-5880
• 1,1-dioxotetrahydrothiopyran-4-one
• A848164
• BCP08509
• NXW8WJT927
• PB29083
• 17396-35-9
• W-206058
• CS-W004862
• NCIOpen2_001700
• ALBB-011930
• STK895330
• DB-027298

• MDL： MFCD00460698
• Inchi： 1S/C5H8O3S/c6-5-1-3-9(7,8)4-2-5/h1-4H2
• InChI Key： XFMQGQAAHOGFQS-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 148.01900
• Monoisotopic Mass: 148.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.9

Experimental Properties

• Color/Form: No data available
• Density: 1.352
• Melting Point: 170.0 to 174.0 deg-C
• Boiling Point: 385.1°C at 760 mmHg
• Flash Point: 265.7±18.6 °C
• Refractive Index: 1.498
• PSA: 59.59000
• LogP: 0.84490
• λmax: 290(EtOH)(lit.)

1,1-Dioxo-tetrahydro-thiopyran-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 43
• Safety Instruction： 36/37
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone